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Compound of Interest

Compound Name: 4-Nitrodiphenylamine

Cat. No.: B016768

An In-depth Technical Guide on 4-Nitrodiphenylamine (CAS: 836-30-6)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Nitrodiphenylamine (4-NDPA),
a significant chemical intermediate. The information presented herein is intended to support
research, development, and safety management related to this compound.

Chemical and Physical Properties

4-Nitrodiphenylamine, with the chemical formula C12H10N202, is an organic compound that
appears as a yellow to orange crystalline solid.[1][2] It is a derivative of diphenylamine with a
nitro group substituted at the 4-position of one phenyl ring.[3] The compound darkens upon
exposure to light and is stable under normal storage conditions.[4][5]

Table 1: Chemical and Physical Properties of 4-Nitrodiphenylamine
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Property Value Source(s)
CAS Number 836-30-6 [31[61[7]
Molecular Formula C12H10N202 [3B1[71[8]
Molecular Weight 214.22 g/mol [31[41[8]
Yellow to orange needles,
Appearance [11[2][4]1[6]
crystals, or powder
Melting Point 132-135 °C [1][61181[9]
Boiling Point 211 °C at 30 mm Hg [4]
Insoluble in water; very soluble
in alcohol and acetic acid.
Solubility Soluble in DMSO (=10 mg/ml) [41051617]
and sparingly soluble in
ethanol (1-10 mg/ml).
1.66 x 10~> mm Hg (negligible
Vapor Pressure [41[6][10]

at 25°C)

Octanol/Water Partition

Coefficient (log Pow)

3.82

[4]16]

Flash Point

190 °C (open cup)

[6]

| Stability | Stable at room temperature in closed containers. Decomposes on heating,

producing toxic fumes of nitrogen oxides. |[5][11] |

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 4-

Nitrodiphenylamine. Key spectral data are summarized below.

Table 2: Spectroscopic Data for 4-Nitrodiphenylamine
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Technique Data Highlights Source(s)

In CDCls (89.56 MHz),
shifts at & (ppm): 8.082,
7.50-7.03, 6.933, 6.50. In
IH NMR . [12]
DMSO-ds, shifts at
(ppm): 9.28, 8.091, 7.37,

7.26, 7.09, 7.08.

Spectra available for the 4-
13C NMR Nitro-diphenylamine anion in [13]
DMSO.

Max absorption (Alcohol) at
228 nm, 258 nm, 391 nm.

IR Spectroscopy [51[14]
Sadtler Reference Spectra are

available.

| Mass Spectrometry | Molecular lon Peak (m/z): 214. GC-MS and LC-MS data are available in
public databases. |[4] |

Synthesis and Purification

4-Nitrodiphenylamine is primarily synthesized through cross-coupling reactions. The Ullmann
condensation (also referred to as the Goldberg reaction for C-N coupling) is a classical method.

Experimental Protocols

Protocol 3.1: Synthesis via Ullmann Condensation (Goldberg Reaction)

This protocol is a generalized procedure based on the principles of the Ullmann condensation
for C-N bond formation.[15][16]

e Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 4-
chloronitrobenzene (1 equivalent), aniline (1-1.2 equivalents), a copper catalyst such as
copper(l) iodide (Cul, ~5-10 mol%), a ligand like 1,10-phenanthroline or an N,N'-
dimethylethylenediamine (~10-20 mol%), and a base such as potassium carbonate (K2COs)
or potassium phosphate (KsPOa) (2 equivalents).
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Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen).

Solvent Addition: Add a high-boiling polar solvent, such as N-methylpyrrolidone (NMP) or
dimethylformamide (DMF), via syringe.

Reaction: Heat the reaction mixture to a temperature typically ranging from 100 to 210°C.[15]
Monitor the reaction progress using Thin Layer Chromatography (TLC).

Work-up: After completion, cool the reaction mixture to room temperature. Dilute the mixture
with water and extract the product with an organic solvent like ethyl acetate.

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
(Na2S0a4), and concentrate under reduced pressure. The crude product is then purified.

Protocol 3.2: Synthesis from Carbanilide and Nitrobenzene

A patented method describes the reaction of carbanilide with nitrobenzene in the presence of a
base.[17]

Reaction: Carbanilide is reacted with nitrobenzene in a suitable solvent in the presence of a
base (e.g., alkali metal hydroxides).[17]

Aniline Addition: Aniline is added to the mixture, which can regenerate some of the
carbanilide starting material, allowing for a continuous process.[17]

Conditions: The reaction is typically performed at 50-80°C under a nitrogen or oxygen
atmosphere.[17]

Yield: This process is reported to produce 4-NDPA and 4-nitrosodiphenylamine in high yield
and selectivity.[17]

Protocol 3.3: Purification by Crystallization
o Dissolve the crude 4-Nitrodiphenylamine in hot ethanol or agueous ethanol.[1]

 Allow the solution to cool slowly to room temperature, then place it in an ice bath to
maximize crystal formation.
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o Collect the resulting yellow needles by vacuum filtration.
e Wash the crystals with a small amount of cold solvent and dry them in a vacuum oven.
» For higher purity, the product can be sublimated in vacuo.[1]

Fig 1. Generalized workflow for the synthesis of 4-Nitrodiphenylamine.

Applications

4-Nitrodiphenylamine is not typically an end-product but serves as a crucial intermediate in
the synthesis of other valuable chemicals.

o Rubber Antioxidants: It is a key intermediate in the production of p-phenylenediamine-based
antioxidants and antiozonants, such as N-isopropyl-N'-phenyl-p-phenylenediamine (IPPD),
which are essential for protecting rubber from degradation.[2][7]

e Dye Intermediate: 4-NDPA is used in the synthesis of various dyes and pigments.[3][5][18]
» Stabilizers: It finds use as a stabilizer for propellants and explosives.[1][9]

» Research Applications: In environmental science, it is used to study the anaerobic
degradation of nitroaromatic compounds.[1][3] It has also been identified as a component of
gunshot residue, making it relevant in forensic analysis.[7]
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Fig 2. Role of 4-Nitrodiphenylamine as a chemical intermediate.

Toxicology and Safety

Understanding the toxicological profile of 4-Nitrodiphenylamine is critical for ensuring safe
handling and for assessing its potential impact in drug development contexts, especially if it
appears as an impurity or metabolite.

The primary acute health hazard associated with 4-NDPA is methemoglobinemia.[6][19][20]
The substance can be absorbed into the body through inhalation of its dust or by ingestion.[6]
This leads to the oxidation of iron in hemoglobin from the ferrous (Fe2*) to the ferric (Fe3*)
state, rendering it unable to transport oxygen effectively.

Symptoms of Exposure:

 Inhalation/Ingestion: Blue lips, fingernails, and skin (cyanosis), headache, dizziness,
confusion, nausea, convulsions, and unconsciousness.[6][19]

o Skin/Eye Contact: Causes skin and eye irritation.[9]

The effects, particularly methemoglobinemia, may be delayed, and medical observation is
indicated following significant exposure.[6]

Table 3: Toxicological and Safety Data for 4-Nitrodiphenylamine
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Parameter Value / Information Source(s)
o Skin Irrit. 2, Eye Irrit. 2,
GHS Hazard Classifications [9]
STOT SE 3
H315 (Causes skin irritation),
H319 (Causes serious eye
Hazard Statements S 9]
irritation), H335 (May cause
respiratory irritation)
Signal Word Warning [9]
Acute Toxicity (Oral) LD50 (rat): >7940 mg/kg [20]
Primary Hazard Formation of methemoglobin [6][10][19]

Environmental Hazard

Very toxic to aquatic organisms

with long-lasting effects.

[6]

UN Number | 1325 |[4][6] |

Safety and Handling

Engineering Controls: Use local exhaust ventilation to control dust.[6]

Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and

respiratory protection (e.g., N95 dust mask).[9][11]

Handling: Avoid generating dust. Wash thoroughly after handling. Do not eat, drink, or smoke

in the work area.

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container, separated from

strong oxidants and strong bases.[6][19]

Spills: Sweep up spilled substance into covered containers. If appropriate, moisten first to

prevent dusting. Use proper PPE and avoid letting the chemical enter the environment.[6]

[11]
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Fig 3. Logical pathway of 4-NDPA-induced methemoglobinemia.
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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